Cas no 904665-71-0 (Daturataturin A aglycone)

• Product Name: Daturataturin A aglycone
• CAS No: 904665-71-0
• Molecular Formula: C₂₈H₃₈O₅
• Molecular Weight: 454.5983
• CID: 837619
• PubChem ID: 91885231

Daturataturin A aglycone Properties

Names and Identifiers

• Daturataturin A aglycone
• (7α,22R)-7,27-Dihydroxy-22,26-epoxyergosta-2,5,24-triene-1,26-dio ne
• Desglucodaturataturin A
• [ "Desglucodaturataturin A", " 7,27-Dihydroxy-1-oxowitha-2,5,24-trienolide" ]
• W2734
• AKOS032961786
• (2R)-2-[(1S)-1-[(7S,8S,9S,10R,13R,14S,17R)-7-hydroxy-10,13-dimethyl-1-oxo-4,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]ethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one
• 904665-71-0
• CID 91885231
• Daturataturin A aglycon
• FS-9140

• InChIKey： UKCDPEQADUKCDH-NQNHUYFBSA-N
• Inchi： 1S/C28H38O5/c1-15-12-23(33-26(32)18(15)14-29)16(2)19-8-9-20-25-21(10-11-27(19,20)3)28(4)17(13-22(25)30)6-5-7-24(28)31/h5,7,13,16,19-23,25,29-30H,6,8-12,14H2,1-4H3/t16-,19+,20-,21-,22+,23+,25-,27+,28-/m0/s1
• SMILES： O([H])[C@]1([H])C([H])=C2C([H])([H])C([H])=C([H])C([C@]2(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])[C@@]4([H])C([H])([H])C(C([H])([H])[H])=C(C([H])([H])O[H])C(=O)O4)C([H])([H])C([H])([H])[C@@]3([H])[C@@]21[H])=O

Computed Properties

• Exact Mass: 454.27200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 454.27192431g/mol
• Heavy Atom Count: 33
• Complexity: 959
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 83.8

Experimental Properties

• LogP: 4.14170
• PSA: 83.83000
• Boiling Point: 659.7±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.5 mmHg at 25°C
• Flash Point: 218.6±25.0 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives